Cas no 55902-02-8 (Isamfazone)

• Product Name: Isamfazone
• CAS No: 55902-02-8
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 368983
• PubChem ID: 68753
• Update Time: 2025-07-11

Isamfazone Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyridazineacetamide,N-methyl-N-(1-methyl-2-phenylethyl)-6-oxo-3-phenyl-, (-)-
• N-methyl-2-(6-oxo-3-phenylpyridazin-1-yl)-N-(1-phenylpropan-2-yl)acetamide
• Isamfazona
• Isamfazone
• ISAMFAZONE [MART.]
• 1(6H)-Pyridazineacetamide, N-methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-, L-
• D-N-Methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
• 1(6H)-Pyridazineacetamide, N-methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-
• XUW8L8PW09
• 67465-01-4
• Isamfazonum
• NS00122550
• (-)-N-METHYL-N-(.ALPHA.-METHYLPHENETHYL)-6-OXO-3-PHENYL-1(6H)-PYRIDAZINEACETAMIDE
• N-methyl-N-(1-methyl-2-phenylethyl)-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide
• UNII-XUW8L8PW09
• Isamfazone [INN]
• Isamfazonum [INN-Latin]
• L-N-Methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
• 1(6H)-Pyridazineacetamide, N-methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-, D-
• N-methyl-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(1-phenylpropan-2-yl)acetamide
• N-Methyl-N-alpha-methylphenethyl-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
• CHEMBL2105067
• BRN 0840421
• 67465-02-5
• (-)-N-Methyl-N-(alpha-methylphenethyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide
• Isamfazona [INN-Spanish]
• SCHEMBL2109281
• 55902-02-8
• Q27294010
• AKOS040746928
• DTXSID10866518
• (-)-N-Methyl-N-(1-methyl-2-phenylethyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide

• Inchi： 1S/C22H23N3O2/c1-17(15-18-9-5-3-6-10-18)24(2)22(27)16-25-21(26)14-13-20(23-25)19-11-7-4-8-12-19/h3-14,17H,15-16H2,1-2H3
• InChI Key： JKNDAGNFBPJGEF-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC=CC=2)=N1)=O)N(C)C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.17900
• Monoisotopic Mass: 361.179027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 53

Experimental Properties

• Density: 1.12
• Boiling Point: 538°Cat760mmHg
• Flash Point: 279.2°C
• Refractive Index: 1.593
• PSA: 55.20000
• LogP: 2.99990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines